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Core Principles of Cross-Validation

Cross-validation is the process of comparing data from two different sources to ascertain the
level of agreement and quantify the uncertainty of the measurements. In glaciology, this
typically involves comparing satellite-derived parameters such as glacier elevation, velocity,
and extent with high-precision measurements taken directly on the glacier surface. This
process is essential for calibrating and validating remote sensing algorithms and for providing
confidence in regional and global assessments of glacier change.

A generalized workflow for the cross-validation of remote sensing and ground-based glacial
data is illustrated below. This process begins with the simultaneous or near-simultaneous
acquisition of data from both satellite and in-situ sensors. The data then undergoes
preprocessing and analysis, leading to a comparison to quantify discrepancies and assess the
accuracy of the remote sensing product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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